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For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available, in-depth technical data and biological studies specifically for D-
altraric acid (CAS 117468-78-7) are limited. This guide provides a comprehensive overview
based on available computed data, general knowledge of aldaric acids, and information on
structurally related compounds. Researchers should exercise caution and validate all
information through independent experimentation.

Introduction

D-altraric acid is a member of the aldaric acid family, which are dicarboxylic acids derived from
the oxidation of the terminal aldehyde and primary alcohol groups of an aldose.[1] Its
stereoisomer, L-altraric acid, is a known bacterial metabolite.[2] While specific applications and
biological roles of D-altraric acid are not extensively documented, aldaric acids, in general, are
of interest as bio-derived platform chemicals for the synthesis of polymers and other valuable
compounds. This document aims to provide a consolidated technical resource on D-altraric
acid, drawing from available data and the broader context of sugar acid chemistry.

Chemical and Physical Properties
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Detailed experimental data on the physical properties of D-altraric acid are scarce. The

following table summarizes the computed properties available from public databases. For

comparative purposes, a table with the experimental properties of the more well-studied D-

tartaric acid is also provided.

Table 1: Computed Physicochemical Properties of D-Altraric Acid

Property Value Source
Molecular Formula CeH100s PubChem|[3][4]
Molecular Weight 210.14 g/mol PubChem|[3][4]
(2S,3R,4S,5S)-2,3,4,5-
IUPAC Name o ) PubChem|[3]
tetrahydroxyhexanedioic acid
CAS Number 117468-78-7 PubChem|[3]
Synonyms D-talaric acid, talomucic acid PubChem][3]
Topological Polar Surface Area 156 A2 PubChem[3][4]
Hydrogen Bond Donor Count 6 PubChem
Hydrogen Bond Acceptor
8 PubChem
Count
Rotatable Bond Count 5 PubChem
Complexity 202 PubChem|[3][4]
XLogP3-AA -2.5 PubChem[3][4]

Table 2: Experimental Physicochemical Properties of D-Tartaric Acid (for comparison)
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Property Value Source

Molecular Formula C4aHeOs ChemicalBook][5]
Molecular Weight 150.09 g/mol Sigma-Aldrich

Melting Point 172-174 °C ChemicalBook][5]
Solubility in Water 150 g/100 mL at 25 °C ChemicalBook][5]

pKal 2.89 at 25 °C Sciencemadness Wiki[6]
pKa2 4.40 at 25 °C Sciencemadness Wiki[6]

Safety and Handling

A specific Safety Data Sheet (SDS) for D-altraric acid is not readily available. However, based
on the data for the structurally similar D-tartaric acid, D-altraric acid should be handled with
care, assuming it may be a skin and eye irritant.

General Safety Precautions:

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.

Handle in a well-ventilated area to avoid inhalation of dust.

Avoid contact with skin and eyes.

In case of contact, rinse thoroughly with water.
GHS Hazard Information for D-Tartaric Acid (as a proxy):

e Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation).

e Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P280
(Wear protective gloves/eye protection/face protection), P305+P351+P338 (IF IN EYES:
Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy
to do. Continue rinsing).
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Synthesis and Experimental Protocols
General Synthesis of Aldaric Acids

Aldaric acids are typically synthesized by the oxidation of the corresponding aldose with a
strong oxidizing agent, such as nitric acid.[1][5] The reaction involves the oxidation of both the
aldehyde and the terminal primary alcohol functional groups to carboxylic acids.

Generalized Experimental Protocol for Aldose Oxidation:

Dissolution: Dissolve the starting aldose (e.g., D-altrose for D-altraric acid) in a suitable
solvent, often water.

» Oxidation: Slowly add a strong oxidizing agent (e.g., nitric acid) to the solution. The reaction
is typically exothermic and may require cooling to control the temperature.

e Reaction Monitoring: Monitor the progress of the reaction using a suitable analytical
technique, such as thin-layer chromatography (TLC) or high-performance liquid
chromatography (HPLC).

« |solation and Purification: Once the reaction is complete, the aldaric acid product can be
isolated by crystallization, often after removal of the excess acid and solvent. The crude
product can be further purified by recrystallization.
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General Synthesis and Analysis Workflow for Aldaric Acids
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Caption: General workflow for the synthesis and analysis of aldaric acids.
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Analytical Methods

The analysis of sugar acids like D-altraric acid typically involves chromatographic and
spectroscopic technigues.

High-Performance Liquid Chromatography (HPLC): HPLC is a common method for the
separation and quantification of sugar acids. lon-exchange or reverse-phase chromatography
with an appropriate column can be used. Detection is often achieved with a refractive index
(RI) detector or a UV detector if the molecule is derivatized.

Mass Spectrometry (MS): Mass spectrometry can be used to determine the molecular weight
and fragmentation pattern of D-altraric acid, aiding in its identification and structural
elucidation.

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are
powerful tools for confirming the structure of D-altraric acid by providing information about the
chemical environment of the hydrogen and carbon atoms in the molecule.

Biological Activity and Signaling Pathways

There is currently no specific information in the scientific literature regarding the biological
activity or any associated signaling pathways of D-altraric acid.

For context, some other aldaric acids have been investigated for their biological roles. For
example, D-glucaric acid has been studied for its potential role in the detoxification of
carcinogens by inhibiting the enzyme [3-glucuronidase.[7]

Research into the biological functions of D-altraric acid could be a potential area for future
investigation, particularly in the context of drug development and metabolic studies.

Potential Applications

While specific applications for D-altraric acid have not been established, aldaric acids are
considered valuable bio-based building blocks for the chemical industry. Their dicarboxylic acid
functionality makes them suitable monomers for the synthesis of polyesters and polyamides.
The chiral nature of D-altraric acid could also make it a useful starting material in
stereoselective synthesis.
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Conclusion

D-altraric acid remains a relatively uncharacterized compound within the family of sugar acids.
While its fundamental chemical identity is known, a significant gap exists in the experimental
data regarding its physical properties, safety profile, and biological functions. The information
presented in this guide, based on computed data and general principles of aldaric acid
chemistry, serves as a starting point for researchers and professionals interested in exploring
the potential of this molecule. Further experimental investigation is necessary to fully elucidate
the properties and applications of D-altraric acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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